Cas no 847171-98-6 (1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro-)
847171-98-6 structure
Product Name:1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro-
CAS No:847171-98-6
MF:C16H17FN2O2S
MW:320.381786108017
CID:1825809
Update Time:2024-11-27
1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro-
- Benzenamine, 3-[(8-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)sulfonyl]-
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- Inchi: 1S/C16H17FN2O2S/c17-13-8-7-12-4-1-2-9-19(16(12)10-13)22(20,21)15-6-3-5-14(18)11-15/h3,5-8,10-11H,1-2,4,9,18H2
- InChI Key: HPXRELKJNCSBLZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(S(N2C3=CC(F)=CC=C3CCCC2)(=O)=O)=C1
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- Boiling Point: 515.6±60.0 °C(Predicted)
- pka: 2.77±0.10(Predicted)
1H-1-Benzazepine,1-[(3-aminophenyl)sulfonyl]-8-fluoro-2,3,4,5-tetrahydro- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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